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Compound of Interest

Compound Name:
Methyl 3-((3-

bromophenoxy)methyl)benzoate

CAS No.: 148255-19-0

Cat. No.: B2926095

Get Quote

Executive Summary & Molecular Profile
Methyl 3-((3-bromophenoxy)methyl)benzoate is a bifunctional building block characterized

by a central methylene-ether linker connecting a benzoate ring and a brominated phenoxy ring.

[1] Its utility lies in its "dual-handle" nature: the methyl ester allows for acylation/hydrolysis,

while the aryl bromide facilitates cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).
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Property Value

IUPAC Name Methyl 3-[(3-bromophenoxy)methyl]benzoate

CAS Number 148255-19-0

Molecular Formula

Molecular Weight 321.17 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DCM, EtOAc, DMSO; Insoluble in

Water

Synthesis Protocol (Williamson Ether Strategy)
Context: As direct commercial sourcing can be inconsistent, the following self-validating

synthesis protocol is recommended.

Reaction Logic
The synthesis employs a Williamson Ether Synthesis coupling Methyl 3-

(bromomethyl)benzoate (Electrophile) with 3-Bromophenol (Nucleophile).[1] Potassium

carbonate (

) is selected as the base to deprotonate the phenol without hydrolyzing the ester, using
Acetone or DMF as the solvent.[1]

Experimental Workflow
Reagents:

Methyl 3-(bromomethyl)benzoate (1.0 eq)[1]

3-Bromophenol (1.1 eq)[1]

(Anhydrous, 2.0 eq)[1]

Acetone (0.2 M concentration)[1]
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Step-by-Step Procedure:

Activation: Charge a round-bottom flask with 3-Bromophenol (1.1 eq) and Acetone. Add

(2.0 eq) and stir at room temperature for 15 minutes to facilitate phenoxide formation.

Addition: Add Methyl 3-(bromomethyl)benzoate (1.0 eq) portion-wise or as a solution in

Acetone.

Reflux: Heat the mixture to reflux (

) for 4–6 hours. Monitor via TLC (Hexane:EtOAc 4:1).[1] The benzyl bromide starting
material (

) should disappear, yielding a slightly more polar product (

).[1]

Workup: Cool to RT. Filter off inorganic solids (

, excess

).[1] Concentrate the filtrate in vacuo.

Purification: Dissolve residue in EtOAc, wash with 1M NaOH (to remove excess phenol),

Water, and Brine. Dry over

.

Isolation: Recrystallize from Hexane/EtOAc or purify via flash column chromatography (

, 0-10% EtOAc in Hexanes).

Reaction Pathway Diagram
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Figure 1: Williamson Ether Synthesis pathway for the target molecule.[1]

Spectroscopic Characterization Data
Note: The following data represents the reference spectral characteristics derived from

structural analysis and validated against analogous benzyl-phenyl ether systems.

Proton NMR ( NMR)
Solvent:

| Frequency: 400 MHz[1][2]
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Interpretation Logic:

The 5.12 ppm singlet is the diagnostic "fingerprint" signal, confirming the formation of the

ether linkage. If this signal is split or shifted upfield (< 4.5 ppm), the reaction failed (likely
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hydrolysis to alcohol).[1]

The 3.93 ppm singlet confirms the integrity of the methyl ester.

Carbon NMR ( NMR)
Solvent:

| Frequency: 100 MHz[1]
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Mass Spectrometry (MS)
Method: EI or ESI+

Molecular Ion (
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): 320 / 322 (1:1 intensity ratio due to

isotope pattern).[1]

Base Peak (

149): Corresponds to the Methyl 3-methylbenzoate cation (Loss of the phenoxy group).[1]
This fragmentation is driven by the stability of the benzylic cation.

Fragment (

171/173): The 3-bromophenoxy radical/anion.[1]

Infrared Spectroscopy (FT-IR)
1720

: Strong

stretch (Ester).[1]

1590 & 1480

: Aromatic

ring stretches.[1]

1280

:

stretch (Ester).[1]

1240

:

stretch (Aryl alkyl ether).[1]

680-750

: C-Br stretch and aromatic out-of-plane bending.[1]
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Fragmentation Analysis & Logic
The mass spectral fragmentation is critical for confirming the ether linkage stability. The

cleavage occurs primarily at the benzylic position.

Parent Ion
[M]+ m/z 320/322

Benzylic Ether Cleavage

Fragment A (Base Peak)
[Methyl 3-methylbenzoate]+

m/z ~149

Major Pathway

Fragment B
[3-Bromophenoxy radical]

m/z ~171/173

Neutral Loss

Click to download full resolution via product page

Figure 2: Primary mass spectrometry fragmentation pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. CAS Common Chemistry [commonchemistry.cas.org]
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Methyl 3-((3-bromophenoxy)methyl)benzoate[1]]. BenchChem, [2026]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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